Cas no 1261739-02-9 (3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid)

• Product Name: 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid
• CAS No: 1261739-02-9
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 4989085
• Update Time: 2025-06-08

3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid

• Inchi： 1S/C10H10F2O4/c11-10(12)16-8-4-6(1-2-9(14)15)3-7(13)5-8/h3-5,10,13H,1-2H2,(H,14,15)
• InChI Key： LGMJPHAOMZVJNK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)CCC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Additional information on 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid

Comprehensive Overview of 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid (CAS No. 1261739-02-9)

3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid (CAS No. 1261739-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluoromethoxy and hydroxyphenyl functional groups, exhibits promising properties for applications in drug development and metabolic studies. Its molecular structure, which includes a propionic acid backbone, makes it a valuable intermediate in synthesizing bioactive molecules targeting inflammation and oxidative stress pathways.

The growing interest in 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid is partly due to its potential role in addressing modern health challenges, such as chronic inflammatory diseases and metabolic disorders. Researchers are particularly intrigued by its difluoromethoxy group, which enhances metabolic stability and bioavailability—a critical factor in designing next-generation therapeutics. As the demand for precision medicine rises, compounds like this are increasingly explored for their ability to modulate specific biological pathways with minimal side effects.

In the context of AI-driven drug discovery, CAS No. 1261739-02-9 has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with enzymes and receptors, accelerating the identification of novel therapeutic applications. This aligns with the broader trend of leveraging high-throughput screening and cheminformatics to optimize drug candidates. The compound's structural features also make it a candidate for green chemistry initiatives, as researchers seek sustainable synthesis methods to reduce environmental impact.

From an industrial perspective, 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid is gaining traction in the fine chemicals market. Its versatility as a building block for specialty pharmaceuticals and agrochemicals has spurred innovation in scalable production techniques. Manufacturers are investing in continuous flow chemistry to improve yield and purity, addressing the needs of GMP-compliant processes. This compound's stability under various pH conditions further enhances its utility in formulations requiring prolonged shelf life.

For researchers and industry professionals, understanding the spectroscopic properties of CAS No. 1261739-02-9 is essential. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, while chromatographic methods ensure purity for critical applications. The compound's logP value and solubility profile are frequently analyzed to predict its behavior in biological systems, a topic of high relevance in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

In summary, 3-(3'-(Difluoromethoxy)-5'-hydroxyphenyl)propionic acid represents a convergence of cutting-edge science and practical innovation. Its multifaceted applications—from drug design to material science—highlight its importance in advancing both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.